Cas no 16478-92-5 (Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI))

• Product Name: Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI)
• CAS No: 16478-92-5
• MF: C₂₀H₂₆N₄O₆S
• MW: 450.508643627167
• CID: 167923
• PubChem ID: 301228
• Update Time: 2025-04-19

Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI) Chemical and Physical Properties

Names and Identifiers

• N-butyl-4-[4-(butylamino)-3-nitrophenyl]sulfonyl-2-nitroaniline
• AC1L6XZ5
• Bis-(4-butylamino-3-nitro-phenyl)-sulfon
• Bis-< 4-butylamino-3-nitro-phenyl> -sulfon
• NSC177732
• NSC-177732
• DTXSID30306587
• 16478-92-5
• Aniline,4,4'-sulfonylbis[N-butyl-2-nitro- (8CI)

• Inchi： 1S/C20H26N4O6S/c1-3-5-11-21-17-9-7-15(13-19(17)23(25)26)31(29,30)16-8-10-18(22-12-6-4-2)20(14-16)24(27)28/h7-10,13-14,21-22H,3-6,11-12H2,1-2H3
• InChI Key： LCARYSLQNKYTLH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])NCCCC)(C1C=CC(=C(C=1)[N+](=O)[O-])NCCCC)(=O)=O

Computed Properties

• Exact Mass: 450.15748
• Monoisotopic Mass: 450.15730574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 144.48
• LogP: 7.03300